Cas no 465513-12-6 (3,5-Diamino-6-chloropicolinic acid)

• Product Name: 3,5-Diamino-6-chloropicolinic acid
• CAS No: 465513-12-6
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 2857918
• PubChem ID: 84819952
• Update Time: 2025-04-21

3,5-Diamino-6-chloropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-diamino-6-chloropyridine-2-carboxylic acid
• 3,5-Diamino-6-chloropicolinic acid
• ZB1032
• 465513-12-6
• 3,5-Diamino-6-chloro-2-pyridinecarboxylic acid
• SCHEMBL15658060
• 3,5-Diamino-6-chloropicolinicacid
• DTXSID001247186

• Inchi： 1S/C6H6ClN3O2/c7-5-3(9)1-2(8)4(10-5)6(11)12/h1H,8-9H2,(H,11,12)
• InChI Key： SUSDUMOMNPRDOO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C(=O)O)=N1)N)N

Computed Properties

• Exact Mass: 187.015
• Monoisotopic Mass: 187.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 0.9